Cas no 886779-69-7 (Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate
• CAS No: 886779-69-7
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD08686626
• CID: 1090324
• PubChem ID: 66599850
• Update Time: 2025-05-21

Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate
• 3-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester
• C10H17F3N2O2
• (S)-TERT-BUTYL 3-(TRIFLUOROMETHYL)PIPERAZINE-1-CARBOXYLATE
• WCGKHZHOGLVVPU-UHFFFAOYSA-N
• 4565AJ
• FCH1626265
• AB47867
• AK142795
• AX8254279
• tert-butyl 3-(trifluoromethyl)piperazine-1-carboxy
• tert-butyl 3-(trifluoromethyl)piperazin-1-carboxylate
• 3-(trifluoromethyl)piperazine-1-carboxylic ac
• 1,1-Dimethylethyl 3-(trifluoromethyl)-1-piperazinecarboxylate (ACI)
• 3-(trifluoromethyl)piperazine-1-carboxylic acid tert-butyl ester
• tert-Butyl3-(trifluoromethyl)piperazine-1-carboxylate
• SCHEMBL113506
• CS-0154677
• AB47870
• SY289099
• AB47872
• SY121246
• EN300-316383
• AKOS022176867
• s11766
• MFCD08686627
• 1-Boc-3-(trifluoromethyl)piperazine
• MFCD08686626
• (R)-1-Boc-3-(trifluoromethyl)piperazine
• (S)-3-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DA-01521
• (R)-3-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DS-6545
• 886779-69-7
• Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

• MDL： MFCD08686626
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-5-4-14-7(6-15)10(11,12)13/h7,14H,4-6H2,1-3H3
• InChI Key： WCGKHZHOGLVVPU-UHFFFAOYSA-N
• SMILES： O=C(N1CC(C(F)(F)F)NCC1)OC(C)(C)C

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 263.4±35.0°C at 760 mmHg

Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-Butyl 3-(trifluoromethyl)piperazine-1-carboxylate

Tert-Butyl 3-(Trifluoromethyl)Piperazine-1-Carboxylate: A Comprehensive Overview

Tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate, also known by its CAS number 886779-69-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which have been extensively studied due to their diverse applications in drug discovery and material science. The molecule features a piperazine ring substituted with a trifluoromethyl group at the 3-position and a tert-butyl carboxylate group at the 1-position, making it a unique structure with potential for various chemical transformations.

The synthesis of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions, Friedel-Crafts alkylation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most notable applications of this compound is in the development of bioactive molecules. Piperazine derivatives are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and kinase enzymes. Studies published in leading journals such as Journal of Medicinal Chemistry and Nature Communications have demonstrated that tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate exhibits promising activity in preclinical models of neurodegenerative diseases, inflammation, and cancer. For instance, its ability to inhibit key enzymes involved in amyloid-beta production has made it a candidate for Alzheimer's disease therapeutics.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting polymers and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance charge transport properties, which could lead to more efficient electronic devices.

The environmental impact of tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate has also been a topic of interest. Studies conducted by environmental chemists have evaluated its biodegradation rates under various conditions, with findings suggesting moderate persistence in aqueous environments. This information is crucial for assessing its potential risks to aquatic ecosystems and guiding regulatory decisions.

From a structural perspective, the molecule's trifluoromethyl group contributes significantly to its stability and lipophilicity, while the tert-butyl ester enhances solubility in organic solvents. These properties make it an ideal building block for constructing larger molecular frameworks. Recent advancements in computational chemistry have allowed researchers to model the compound's interactions with biological targets at an atomic level, providing deeper insights into its mechanism of action.

In conclusion, tert-butyl 3-(trifluoromethyl)piperazine-1-carboxylate (CAS No: 886779-69-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent innovations in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new potentials, this compound is poised to play an even greater role in advancing scientific knowledge and technological innovation.